Cas no 1248213-10-6 (1-(bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane
• CAS No: 1248213-10-6
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6511847
• PubChem ID: 62113872
• Update Time: 2025-06-23

1-(bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane
• Cyclohexane, 1-(bromomethyl)-1-(cyclopentyloxy)-4-methyl-

• Inchi： 1S/C13H23BrO/c1-11-6-8-13(10-14,9-7-11)15-12-4-2-3-5-12/h11-12H,2-10H2,1H3
• InChI Key： JXIUEOLLJWXCFP-UHFFFAOYSA-N
• SMILES： C1(CBr)(OC2CCCC2)CCC(C)CC1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 313.7±15.0 °C(Predicted)

Additional information on 1-(bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane

Comprehensive Overview of 1-(Bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane (CAS No. 1248213-10-6)

1-(Bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane (CAS No. 1248213-10-6) is a specialized organic compound with a unique molecular structure, combining a bromomethyl group, a cyclopentyloxy moiety, and a methylcyclohexane backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery and material science applications.

The compound’s CAS number 1248213-10-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its reactivity, particularly the bromomethyl group’s role in nucleophilic substitution reactions, which is pivotal for constructing more complex architectures. The cyclopentyloxy segment further enhances its utility, offering steric and electronic modulation in target molecules.

In recent years, the demand for 1-(Bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane has risen alongside advancements in green chemistry and sustainable synthesis. Scientists are investigating eco-friendly catalytic methods to optimize its production, aligning with global trends toward reducing hazardous waste. This aligns with frequent search queries like “sustainable bromomethyl compound synthesis” or “green chemistry in intermediate manufacturing,” reflecting industry priorities.

Another hotspot topic involves the compound’s potential in drug delivery systems. Its lipophilic nature, attributed to the methylcyclohexane core, makes it a candidate for enhancing the bioavailability of poorly soluble APIs (Active Pharmaceutical Ingredients). Discussions on platforms like ResearchGate often highlight its role in prodrug design, addressing common search terms such as “cyclohexane derivatives in pharmaceuticals.”

From a technical perspective, the synthesis of CAS No. 1248213-10-6 typically involves multi-step reactions, including etherification and halogenation. Analytical techniques like NMR spectroscopy and HPLC are employed to verify purity, a critical factor given its application in high-value industries. Queries such as “analytical methods for bromomethyl compounds” underscore the need for robust quality control protocols.

In summary, 1-(Bromomethyl)-1-(cyclopentyloxy)-4-methylcyclohexane represents a versatile building block in modern chemistry. Its relevance to drug development, material innovation, and sustainable practices positions it as a compound of enduring interest. As research evolves, its applications are likely to expand, further cementing its role in scientific advancement.